Cas no 209328-85-8 (2,6-Difluoropyridin-3-ol)

• Product Name: 2,6-Difluoropyridin-3-ol
• CAS No: 209328-85-8
• MF: C₅H₃F₂NO
• MW: 131.080228090286
• MDL: MFCD11044351
• CID: 839638
• PubChem ID: 22451540
• Update Time: 2025-06-12

2,6-Difluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoropyridin-3-ol
• 2,6-DIFLUORO-3-HYDROXYPYRIDINE
• 2,6-Difluoro-3-hydroxy-pyridine
• 3-Pyridinol, 2,6-difluoro-
• 3-Hydroxy-2,6-difluoropyridine
• PubChem22312
• 3-Hydroxy-2 6-difluoropyridine
• HTLONLFPRJFFNV-UHFFFAOYSA-N
• 2, 6-DiFluoro-3-hydroxypyridine
• FCH887201
• PC51115
• AB0042497
• ST24038852
• Z0371
• DB-082210
• SB53148
• 3-Pyridinol,2,6-difluoro-(9CI)
• DTXSID80625715
• EN300-3199006
• AKOS006309167
• MFCD11044351
• SY068678
• CS-0091198
• PS-9143
• SCHEMBL7410844
• 209328-85-8

• MDL： MFCD11044351
• Inchi： 1S/C5H3F2NO/c6-4-2-1-3(9)5(7)8-4/h1-2,9H
• InChI Key： HTLONLFPRJFFNV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(N=1)F)O

Computed Properties

• Exact Mass: 131.01800
• Monoisotopic Mass: 131.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.4

Experimental Properties

• PSA: 33.12000
• LogP: 1.06540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-Difluoropyridin-3-ol

Comprehensive Overview of 2,6-Difluoropyridin-3-ol (CAS No. 209328-85-8): Properties, Applications, and Industry Insights

2,6-Difluoropyridin-3-ol (CAS No. 209328-85-8) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a fluorinated heterocyclic compound, it serves as a critical building block for synthesizing advanced molecules with enhanced bioavailability and metabolic stability. The presence of two fluorine atoms at the 2- and 6-positions of the pyridine ring contributes to its electron-withdrawing effects, making it valuable for designing drug candidates and crop protection agents.

Recent studies highlight the growing demand for fluorinated intermediates like 2,6-Difluoropyridin-3-ol in medicinal chemistry. Researchers are particularly interested in its role in developing kinase inhibitors and antibacterial agents, addressing global health challenges such as antibiotic resistance. The compound’s hydrogen-bonding capability via the hydroxyl group further expands its utility in molecular recognition systems, a hot topic in supramolecular chemistry.

From an industrial perspective, 209328-85-8 is often discussed in forums focusing on green chemistry and sustainable synthesis. Manufacturers are optimizing routes to reduce energy consumption and waste generation during its production. This aligns with the EPA’s Safer Choice Initiative, a frequently searched term among environmental-conscious chemists. The compound’s low toxicity profile (when handled properly) makes it preferable over traditional halogenated analogs.

Analytical techniques for characterizing 2,6-Difluoropyridin-3-ol include HPLC-MS and 19F NMR spectroscopy, both trending keywords in analytical chemistry circles. Its crystalline structure has been resolved via X-ray diffraction, revealing intermolecular interactions that guide formulation scientists in co-crystal engineering—a cutting-edge approach to improve drug solubility.

In material science, this compound contributes to OLED materials development, leveraging its fluorine-induced electron mobility. With the OLED market projected to grow at 15% CAGR (a popular search metric), 209328-85-8 is increasingly mentioned in patents related to flexible displays and energy-efficient lighting.

Regulatory databases classify 2,6-Difluoropyridin-3-ol under REACH compliance, another high-traffic keyword. Its logP value (indicating moderate lipophilicity) and pKa data are meticulously documented to assist in ADMET predictions, a routine query among computational chemists.

Supply chain insights reveal that 209328-85-8 is predominantly sourced from specialized fluorochemical manufacturers in Europe and Asia. Quality control emphasizes residual solvent analysis (especially DMF and THF), reflecting industry concerns over ICH Q3C guidelines—a frequently updated regulatory benchmark.

Future applications may exploit its bioisosteric potential to replace phenol groups in proteolysis-targeting chimeras (PROTACs), a trending therapeutic modality. This positions 2,6-Difluoropyridin-3-ol as a compound bridging small-molecule drugs and degradation technologies, two rapidly evolving sectors.